Cas no 771574-69-7 (Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-)

Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- structure
771574-69-7 structure
Product Name:Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
CAS No:771574-69-7
MF:C10H6N2O3
MW:202.16624212265
CID:551683
PubChem ID:23057146
Update Time:2025-04-19

Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
    • Propanedinitrile,[(2,3,4-trihydroxyphenyl)methylene]- (9CI)
    • 2-(2,3,4-Trihydroxybenzylidene)malononitrile
    • SCHEMBL10517799
    • 771574-69-7
    • Inchi: 1S/C10H6N2O3/c11-4-6(5-12)3-7-1-2-8(13)10(15)9(7)14/h1-3,13-15H
    • InChI Key: UTZAXOFRFVDDQD-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C=CC=1/C=C(\C#N)/C#N)O)O

Computed Properties

  • Exact Mass: 202.03784206g/mol
  • Monoisotopic Mass: 202.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 108Ų
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